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Compound of Interest

Compound Name: Cdc7-IN-7

Cat. No.: B12426770 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for the proper disposal of

Cdc7-IN-7, a potent kinase inhibitor. Adherence to these procedures is critical for ensuring

personnel safety and environmental protection. This guidance is intended for researchers,

scientists, and drug development professionals actively using this compound in a laboratory

setting.

Cdc7-IN-7 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[1] Therefore, meticulous handling and disposal are paramount to prevent accidental

exposure and environmental contamination. Kinase inhibitors, as a class of compounds, are

often treated as cytotoxic agents, necessitating stringent safety protocols.

Quantitative Data Summary
For quick reference, the following table summarizes key data for Cdc7-IN-7.
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Property Value Reference

Chemical Formula C21H22N4O5 [1]

Molecular Weight 410.42 g/mol [1]

CAS Number 1402059-17-9 [1]

GHS Hazard Classifications

Acute toxicity, Oral (Category

4), Acute aquatic toxicity

(Category 1), Chronic aquatic

toxicity (Category 1)

[1]

Hazard Statements

H302: Harmful if swallowed,

H410: Very toxic to aquatic life

with long lasting effects

[1]

Storage Conditions
Store at -20°C (powder) or

-80°C (in solvent)
[1]

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol outlines the mandatory steps for the safe disposal of Cdc7-IN-7 waste, including

pure compound, contaminated labware, and solutions.

1. Personal Protective Equipment (PPE):

Wear standard laboratory PPE at all times, including a lab coat, safety glasses, and nitrile

gloves.

2. Waste Segregation:

Solid Waste:

Collect all solid waste contaminated with Cdc7-IN-7, such as unused compound,

contaminated weighing paper, pipette tips, and tubes, in a dedicated, clearly labeled

hazardous waste container.
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The container must be sealable and made of a material compatible with the waste.

Liquid Waste:

Collect all liquid waste containing Cdc7-IN-7, including unused solutions and solvents

from cleaning, in a dedicated, clearly labeled hazardous liquid waste container.

Do not mix with other chemical waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.

Sharps Waste:

Needles, syringes, or any other contaminated sharps must be disposed of in a designated

sharps container for hazardous chemical waste.

3. Decontamination of Labware:

Reusable labware (e.g., glassware) should be decontaminated. A common procedure

involves:

Rinsing with a suitable solvent (e.g., ethanol or acetone) to dissolve the compound.

Collect this rinse solvent as hazardous liquid waste.

Washing with an appropriate laboratory detergent and water.

Final rinse with deionized water.

4. Final Disposal:

All waste containers must be securely sealed.

Label the containers clearly with "Hazardous Waste," the name of the chemical ("Cdc7-IN-
7"), and the approximate quantity.

Arrange for pickup and disposal through your institution's EHS office. All disposal must be

conducted at an approved waste disposal plant.[1]
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Crucially, avoid releasing any Cdc7-IN-7 into the environment.[1] Do not dispose of this

compound down the drain or in regular trash.

Visualizing the Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of Cdc7-IN-7.

Preparation

Waste Segregation & Collection

Final Disposal

Wear Appropriate PPE
(Lab Coat, Gloves, Goggles)

Solid Waste
(e.g., unused compound, tips)

During Handling

Liquid Waste
(e.g., solutions, rinsates)

During Handling

Sharps Waste
(e.g., needles)

During Handling

Labeled Hazardous
Solid Waste Container

Labeled Hazardous
Liquid Waste Container

Labeled Hazardous
Sharps Container

Contact Environmental
Health & Safety (EHS)

For Pickup For Pickup For Pickup

Approved Waste
Disposal Plant

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Cdc7-IN-7 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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